Cas no 26696-24-2 (1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one)

• Product Name: 1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one
• CAS No: 26696-24-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1428155
• PubChem ID: 54557652
• Update Time: 2025-04-20

1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-hydroxy-5-methylphenyl)-
• 1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one
• EN300-1866070
• 26696-24-2

• Inchi： 1S/C10H10O2/c1-3-9(11)8-6-7(2)4-5-10(8)12/h3-6,12H,1H2,2H3
• InChI Key： ZOHCCGFPKBQIPX-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=CC=1C(C=C)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols